ethyl 5-(2,3-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• Molecular Formula: C36H32FN3O5S
• Molecular Weight: 637.7 g/mol
• IUPAC Name: ethyl 5-(2,3-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-oxo-7-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C36H32FN3O5S/c1-6-45-35(42)30-31(23-11-8-7-9-12-23)38-36-40(32(30)27-13-10-14-28(43-4)33(27)44-5)34(41)29(46-36)20-24-19-21(2)39(22(24)3)26-17-15-25(37)16-18-26/h7-20,32H,6H2,1-5H3
• InChI Key: QQNUVMRXVVLAAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=C(C(=CC=C3)OC)OC)C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)F)C)S2)C6=CC=CC=C6

Description

MMV666601 is a compound that has garnered interest in the field of medicinal chemistry, particularly for its potential antimalarial properties. It is part of the Malaria Box, a collection of compounds provided by the Medicines for Malaria Venture to facilitate research into new antimalarial drugs .

Preparation Methods

The synthesis of MMV666601 involves several steps, typically starting with the preparation of key intermediates. The exact synthetic route and reaction conditions are proprietary and not publicly disclosed. general methods for synthesizing similar compounds often involve multi-step organic synthesis, including reactions such as nucleophilic substitution, condensation, and cyclization .

Chemical Reactions Analysis

MMV666601 undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Common reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially in the presence of strong nucleophiles like sodium methoxide.

Hydrolysis: This reaction can be facilitated by acidic or basic conditions, leading to the breakdown of the compound into simpler molecules.

Scientific Research Applications

MMV666601 has been primarily studied for its antimalarial activity. It has shown promising results in inhibiting the growth of Plasmodium falciparum, the parasite responsible for malaria.

Mechanism of Action

The exact mechanism of action of MMV666601 is not fully understood. it is believed to interfere with the metabolic processes of the malaria parasite, possibly by inhibiting key enzymes or disrupting cellular functions. Further research is needed to elucidate the specific molecular targets and pathways involved .

Comparison with Similar Compounds

MMV666601 can be compared with other compounds in the Malaria Box, such as MMV665941 and MMV666101. These compounds share similar structural features and biological activities but differ in their potency and spectrum of activity. MMV666601 is unique in its specific inhibitory effects on certain strains of Plasmodium falciparum .

Similar Compounds

• MMV665941
• MMV666101
• MMV667491
• MMV085203